Cas no 1514056-71-3 (1-(2-fluoro-4-methylphenyl)cyclopropylmethanamine)

• Product Name: 1-(2-fluoro-4-methylphenyl)cyclopropylmethanamine
• CAS No: 1514056-71-3
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5824777
• PubChem ID: 83696053
• Update Time: 2025-10-23

1-(2-fluoro-4-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-4-methylphenyl)cyclopropylmethanamine
• [1-(2-fluoro-4-methylphenyl)cyclopropyl]methanamine
• SCHEMBL16090123
• EN300-1847167
• 1514056-71-3

• Inchi： 1S/C11H14FN/c1-8-2-3-9(10(12)6-8)11(7-13)4-5-11/h2-3,6H,4-5,7,13H2,1H3
• InChI Key： XFXVDEMKPYYDQD-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1(CN)CC1

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-fluoro-4-methylphenyl)cyclopropylmethanamine

1-(2-Fluoro-4-Methylphenyl)cyclopropylmethanamine: A Comprehensive Overview

The compound 1-(2-fluoro-4-methylphenyl)cyclopropylmethanamine (CAS No. 1514056-71-3) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its cyclopropyl group, which is known for its high ring strain and reactivity, making it a valuable component in various chemical reactions. The fluorine atom at the 2-position of the phenyl ring introduces electronic effects that can influence the compound's reactivity and stability, while the methyl group at the 4-position adds steric bulk, potentially affecting its solubility and bioavailability.

Recent studies have highlighted the potential of 1-(2-fluoro-4-methylphenyl)cyclopropylmethanamine as a precursor for synthesizing advanced materials, such as polymers and nanomaterials. Its ability to undergo nucleophilic additions and cyclopropane-opening reactions makes it a versatile building block in organic synthesis. For instance, researchers have explored its use in constructing heterocyclic compounds, which are crucial in drug discovery due to their diverse biological activities.

The synthesis of 1-(2-fluoro-4-methylphenyl)cyclopropylmethanamine typically involves multi-step processes, including Friedel-Crafts alkylation and subsequent functionalization. The introduction of the cyclopropyl group often requires specialized reagents and conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making the compound more accessible for large-scale production.

In terms of applications, 1-(2-fluoro-4-methylphenyl)cyclopropylmethanamine has shown promise in the development of pharmaceutical agents. Its unique structure allows for interactions with various biological targets, such as enzymes and receptors, potentially leading to novel therapeutic compounds. For example, studies have demonstrated its ability to modulate kinase activity, which is a key area of interest in cancer research.

Moreover, the compound's electronic properties make it a candidate for use in optoelectronic devices. The presence of the fluorine atom enhances its electron-withdrawing capabilities, which can be advantageous in designing materials with specific electronic characteristics. Researchers are actively investigating its potential in organic light-emitting diodes (OLEDs) and solar cells.

From an environmental perspective, understanding the degradation pathways of 1-(2-fluoro-4-methylphenyl)cyclopropylmethanamine is crucial for assessing its ecological impact. Recent studies have revealed that the compound undergoes hydrolysis under certain conditions, producing less complex byproducts that are more readily biodegradable. This information is essential for ensuring sustainable practices in its production and disposal.

In conclusion, 1-(2-fluoro-4-methylphenyl)cyclopropylmethanamine (CAS No. 1514056-71-3) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of next-generation materials and therapies.